molecular formula C36H27CuN9O B12793046 Copper;2-(dimethylamino)ethanol;2,11,20,29,37,38-hexaza-39,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,13,15,17,19,21(38),22,24,26,28,30(37),31,33,35-nonadecaene CAS No. 90247-36-2

Copper;2-(dimethylamino)ethanol;2,11,20,29,37,38-hexaza-39,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,13,15,17,19,21(38),22,24,26,28,30(37),31,33,35-nonadecaene

Cat. No.: B12793046
CAS No.: 90247-36-2
M. Wt: 665.2 g/mol
InChI Key: KUZMXDMKQSTJFR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This copper complex features a macrocyclic ligand with 2-(dimethylamino)ethanol (DMAE) as a coordinating agent. The ligand structure, as inferred from IUPAC nomenclature, is a highly conjugated, nitrogen-rich macrocycle with multiple fused rings and aza groups. The copper center is likely coordinated by nitrogen and oxygen atoms from DMAE and the macrocycle, forming a stable chelate. Such complexes are typically synthesized via templated reactions, where the metal ion directs macrocycle assembly .

Properties

CAS No.

90247-36-2

Molecular Formula

C36H27CuN9O

Molecular Weight

665.2 g/mol

IUPAC Name

copper;2-(dimethylamino)ethanol;2,11,20,29,37,38-hexaza-39,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,13,15,17,19,21(38),22,24,26,28,30(37),31,33,35-nonadecaene

InChI

InChI=1S/C32H16N8.C4H11NO.Cu/c1-2-10-18-17(9-1)25-33-26(18)38-28-21-13-5-6-14-22(21)30(35-28)40-32-24-16-8-7-15-23(24)31(36-32)39-29-20-12-4-3-11-19(20)27(34-29)37-25;1-5(2)3-4-6;/h1-16H;6H,3-4H2,1-2H3;/q-2;;+2

InChI Key

KUZMXDMKQSTJFR-UHFFFAOYSA-N

Canonical SMILES

CN(C)CCO.C1=CC=C2C(=C1)C3=NC4=C5C=CC=CC5=C([N-]4)N=C6C7=CC=CC=C7C(=N6)N=C8C9=CC=CC=C9C(=N8)N=C2[N-]3.[Cu+2]

Origin of Product

United States

Preparation Methods

The synthesis of this compound involves multiple steps and specific reaction conditions. The preparation typically starts with the reaction of copper salts with 2-(dimethylamino)ethanol. The process requires precise control of temperature, pH, and other reaction parameters to ensure the correct formation of the desired product. Industrial production methods may involve large-scale reactions in controlled environments to maintain consistency and purity.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield different copper oxidation states, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

Copper;2-(dimethylamino)ethanol;2,11,20,29,37,38-hexaza-39,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,13,15,17,19,21(38),22,24,26,28,30(37),31,33,35-nonadecaene has several applications in scientific research. In chemistry, it is used as a catalyst in various reactions due to its unique structure and reactivity. In biology and medicine, it may be explored for its potential therapeutic properties, including its ability to interact with biological molecules. In industry, this compound can be used in the development of new materials and technologies.

Mechanism of Action

The mechanism by which this compound exerts its effects involves its interaction with molecular targets and pathways. The specific molecular targets depend on the context of its use, such as in catalysis or therapeutic applications. The pathways involved may include electron transfer processes, coordination with other molecules, and structural changes in the compound itself.

Comparison with Similar Compounds

Table 1: Structural Features of Copper Complexes with Nitrogen/Oxygen Ligands

Compound Ligand Type Coordination Geometry Key Functional Groups Synthesis Method Reference
Target Copper Complex Macrocyclic + DMAE Likely octahedral or distorted N-rich macrocycle, DMAE Templated macrocycle assembly
[Cu(DMAE)₂I] () Bidentate DMAE + iodide Distorted square-pyramidal DMAE (N,O), iodide Reaction in DMAE solvent
Cu-Schiff Base Complexes () Schiff base ligands Square planar/tetrahedral Imine, aromatic N Condensation reactions
Hybrid DMAE-Piperazine Derivatives () DMAE + heterocyclic tails N/A (organic hybrids) DMAE (N,O), trimethylpyrazole Suzuki coupling, Mitsunobu
Macrocyclic Phthalocyanine-Copper Phthalocyanine macrocycle Square planar Tetraaza macrocycle High-temperature cyclization N/A
  • Coordination Environment : The target compound’s macrocycle provides a rigid, multidentate framework, contrasting with simpler bidentate DMAE coordination in [Cu(DMAE)₂I] . This rigidity may enhance stability but reduce flexibility in binding modes compared to Schiff bases .
  • Synthetic Routes : The target complex likely requires stepwise macrocycle synthesis followed by metal incorporation, whereas [Cu(DMAE)₂I] forms spontaneously in DMAE solvent . Hybrid DMAE compounds () use cross-coupling reactions, emphasizing modular design .
Physicochemical Properties

Table 2: Key Properties of DMAE-Containing Compounds

Compound cLogP Solubility Stability Biological Activity (IC₅₀) Reference
Target Copper Complex High* Low (macrocycle) High (chelate effect) N/A
Hybrid DMAE Compounds (26a–i, ) 0.3–0.9↑ Moderate (polar) Moderate <100 nM (PvNMT inhibition)
[Cu(DMAE)₂I] () ~1.5† High in DMAE Air-stable N/A
DMAE Bitartrate () -0.55 Water-soluble Hygroscopic Neuroprotective claims
  • Lipophilicity : The macrocycle in the target compound likely increases cLogP compared to DMAE alone (-0.55) , though exact values are unconfirmed. Hybrid DMAE derivatives show cLogP increases of 0.3–0.9 units, enhancing membrane permeability .
  • Stability : Macrocyclic ligands generally improve metal complex stability via the chelate effect, as seen in phthalocyanines. This contrasts with simpler DMAE complexes, which may dissociate under acidic conditions .
Functional and Application Comparisons
  • Catalytic Activity: Copper-DMAE complexes (e.g., ) catalyze C–S coupling reactions, leveraging DMAE’s electron-donating N,O groups .
  • Biological Activity : Hybrid DMAE compounds () inhibit Plasmodium vivax NMT (PvNMT) with IC₅₀ <100 nM, attributed to DMAE’s ionic interactions with enzyme residues . The target complex’s macrocycle may limit bioavailability but enhance target specificity.
  • Corrosion Inhibition : DMAE derivatives act as copper corrosion inhibitors in acidic media (), though the macrocyclic ligand’s role here is untested .

Biological Activity

The compound Copper;2-(dimethylamino)ethanol;2,11,20,29,37,38-hexaza-39,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,13,15,17,19,21(38),22,24,26,28,30(37),31,33,35-nonadecaene is a complex that integrates copper with a unique nitrogen-rich ligand structure featuring dimethylaminoethanol moieties. This article reviews the biological activities associated with this compound based on recent studies and findings.

Antimicrobial Properties

Copper complexes have been extensively studied for their antimicrobial properties due to copper's inherent biocidal effects against a variety of pathogens.

  • Antifungal Activity : Research indicates that copper complexes exhibit significant antifungal activity against strains such as Candida albicans and Sporobolomyces salmonicolor. For instance:
    • A study highlighted that copper complexes demonstrated superior antifungal activity compared to other metal complexes in vitro .
  • Antibacterial Activity : The compound has shown effectiveness against various bacterial strains including Staphylococcus aureus, Pseudomonas aeruginosa, and Escherichia coli. The antimicrobial efficacy is attributed to the ability of copper ions to disrupt bacterial cell membranes and interfere with metabolic processes .

Antioxidant Activity

The antioxidant capabilities of copper complexes are notable as they can protect cellular components from oxidative damage.

  • Oxidative Stress Mitigation : In vitro studies have demonstrated that these complexes can inhibit lipid peroxidation (LPO) and protect erythrocytes from oxidative hemolysis induced by hydrogen peroxide (H2O2). The antioxidant activity was comparable to standard antioxidants like 2,6-di-tert-butyl-4-methylphenol (BHT) .

The biological activity of the compound can be attributed to several mechanisms:

  • Metal Ion Release : Upon interaction with biological systems or pathogens, copper ions are released which can exert toxic effects on microbial cells.
  • Reactive Oxygen Species (ROS) Generation : Copper complexes can generate ROS upon activation which leads to oxidative stress in microbial cells.
  • Ligand Interaction : The dimethylaminoethanol component may enhance solubility and bioavailability of the copper complex in biological systems .

Case Studies

Several studies have explored the biological activity of copper complexes:

  • Study on Antifungal Efficacy :
    • A comparative analysis of various copper complexes showed that those with specific ligand structures exhibited higher antifungal activity than others tested .
  • Antioxidant Studies :
    • Research indicated that certain copper complexes maintained their antioxidant properties even under conditions that typically degrade other compounds .

Data Tables

Biological ActivityTest OrganismsResults
AntifungalCandida albicansSignificant growth inhibition observed
AntibacterialStaphylococcus aureusHigh efficacy in inhibiting growth
AntioxidantErythrocytesComparable antioxidant activity to BHT

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.